2-((2-(4-ethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[7-(4-ethoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C25H25N5O4S/c1-5-34-18-13-11-16(12-14-18)21-26-22-20(24(32)30(4)25(33)29(22)3)23(27-21)35-15-19(31)28(2)17-9-7-6-8-10-17/h6-14H,5,15H2,1-4H3
• InChI Key: BWDQUKDTRAHPGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC3=C(C(=N2)SCC(=O)N(C)C4=CC=CC=C4)C(=O)N(C(=O)N3C)C
• Molecular Formula: C25H25N5O4S
• Molecular Weight: 491.6 g/mol
• CAS No.: 893908-91-3

Description

2-((2-(4-ethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C25H25N5O4S and its molecular weight is 491.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities:

• Antimicrobial and Antitumor Activities

  Studies on compounds with similar pyrimidine derivatives have shown significant antimicrobial and antitumor activities. For instance, a series of pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrated good antibacterial and antifungal activities, comparable to streptomycin and fusidic acid (Hossan et al., 2012). Furthermore, compounds synthesized from visnagenone and khellinone, bearing the pyrimidine moiety, exhibited analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

• Central Nervous System (CNS) Depressant Activity

  S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have been evaluated for their potential as anticonvulsant agents. These studies included synthesis, docking studies, and pharmacological evaluation, indicating moderate anticonvulsant activity in vivo (Severina et al., 2020).

• Anti-Inflammatory and Analgesic Agents

  Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and screened for COX inhibition, along with analgesic and anti-inflammatory activities. Some derivatives showed high inhibitory activity on COX-2 selectivity, with significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Future Directions

The future directions for this compound could involve further studies into its potential biological activities, as well as optimization of its synthesis process. Given the biological activities of similar compounds, it may be worthwhile to investigate this compound’s potential as a therapeutic agent.

Mechanism of Action

Target of Action

Similar compounds, such as thienopyrimidines, have been found to interact with a variety of biological targets, including various enzymes and receptors .

Biochemical Pathways

Similar compounds have been found to affect a variety of biological pathways, leading to diverse downstream effects .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer effects .